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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

This guide provides a comprehensive analysis of the lightfastness of Pigment Yellow 182,

benchmarked against established industry standards and alternative yellow pigments. The data

presented is intended to inform researchers and professionals in drug development and other

scientific fields where color stability is a critical parameter.

Executive Summary
Pigment Yellow 182 is consistently reported by manufacturers to possess "good lightfastness,"

making it a candidate for applications requiring color stability upon exposure to light.[1][2] This

guide delves into the standardized methodologies for quantifying this property, namely the

American Society for Testing and Materials (ASTM) D4303 and the International Organization

for Standardization (ISO) 105-B02. While specific quantitative lightfastness data for Pigment
Yellow 182, such as a Blue Wool Scale or ASTM rating, is not readily available in public

literature, this guide provides a framework for its evaluation. By understanding the rigorous

testing protocols and comparing the general performance characteristics of other well-

documented yellow pigments, researchers can make informed decisions on the suitability of

Pigment Yellow 182 for their specific applications.

Lightfastness Standards: A Primer
The resistance of a pigment to fade or change color upon exposure to light is known as

lightfastness.[3] This is a critical property for materials used in pharmaceuticals, coatings, and
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other applications where color consistency is paramount. Two of the most widely recognized

standards for evaluating the lightfastness of pigments are:

ASTM D4303: These are standard test methods for the lightfastness of colorants used in

artists' materials, but their principles are broadly applicable. They are designed to simulate

the color changes that might occur over time with indoor light exposure.[4]

ISO 105-B02: This international standard specifies a method for determining the color

fastness of textiles to artificial light, using a xenon arc fading lamp to replicate natural

daylight.[5] The principles of this standard are also widely applied to pigments.

Both standards rely on controlled exposure to a light source and comparison with standardized

reference materials. The most common of these is the Blue Wool Scale, which consists of eight

strips of wool dyed with blue dyes of varying lightfastness. The lightfastness of a sample is

rated from 1 (very poor) to 8 (excellent) by observing which of the blue wool strips fades to the

same extent as the sample under the same light exposure.[3][5][6] The ASTM standard also

provides a classification from I (Excellent) to V (Very Poor).[3]

Comparative Lightfastness of Yellow Pigments
To provide context for the evaluation of Pigment Yellow 182, the following table summarizes

the lightfastness ratings of several other common yellow pigments. This data, compiled from

various sources, highlights the range of performance available.
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Pigment Name C.I. Name
Lightfastness
Rating (Blue
Wool Scale)

Lightfastness
Rating (ASTM)

Notes

Bismuth

Vanadate Yellow
PY 184 8 I

Excellent

lightfastness,

often used in

demanding

applications.

Benzimidazolone

Yellow
PY 151 7-8 I

Known for its

excellent

lightfastness and

durability.

Benzimidazolone

Yellow
PY 154 7-8 I

Another highly

durable

benzimidazolone

yellow.

Cadmium Yellow PY 35/37 7-8 I

Excellent

lightfastness but

contains heavy

metals.

Arylide Yellow PY 74 6-7 II

Good

lightfastness, but

can vary

between

manufacturers.

Hansa Yellow PY 3 5-6 II

Moderate

lightfastness,

may not be

suitable for

archival

applications.[7]

Diarylide Yellow PY 12/13/14 4-5 III Fair

lightfastness,

generally not
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recommended

for applications

requiring high

permanence.

Experimental Protocols for Lightfastness Testing
Accurate and reproducible lightfastness testing is crucial for validating a pigment's

performance. The following are detailed methodologies based on the ASTM D4303 and ISO

105-B02 standards.

ASTM D4303: Lightfastness of Pigments in Artists'
Materials
This standard outlines several methods for accelerated lightfastness testing. A common

approach involves the use of a xenon arc apparatus.

Experimental Workflow:

Sample Preparation Xenon Arc Exposure Evaluation

Disperse Pigment Yellow 182 in a suitable binder (e.g., acrylic emulsion).

Apply a uniform film of the dispersion onto a stable substrate.

Prepare identical samples of alternative yellow pigments for comparison.

Prepare a control sample to be stored in the dark.

Mount samples in the xenon arc test chamber.

Include Blue Wool Scale reference strips.

Set exposure conditions (e.g., irradiance, temperature, humidity) as per ASTM D4303.

Expose samples for a predetermined duration or until a specific Blue Wool reference fades.

Remove samples from the chamber.

Compare the color change of each sample against the unexposed control.

Determine the Blue Wool Scale rating by identifying the reference strip that shows similar fading.

Calculate color difference (ΔE*) using a spectrophotometer for quantitative analysis.

cluster_prep

cluster_exposure

cluster_eval
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ASTM D4303 Experimental Workflow

Detailed Methodology:

Sample Preparation:

Disperse Pigment Yellow 182 and each comparative pigment in a clear, non-yellowing

binder (e.g., acrylic emulsion, linseed oil) at a standardized pigment-to-binder ratio.

Apply a uniform film of each pigmented binder to an inert, stable substrate (e.g., primed

aluminum panels, specific paper stock).

A portion of each sample should be masked with an opaque material to serve as an

unexposed reference.

Prepare at least three replicate samples for each pigment.

Exposure:

Mount the prepared samples in a xenon arc weathering apparatus equipped with

appropriate filters to simulate indoor daylight.

Simultaneously expose a set of Blue Wool reference standards (BWS 1-8).

The exposure conditions should be controlled according to the specific apparatus and

ASTM D4303 guidelines. Typical parameters include:

Irradiance: e.g., 0.55 W/m² at 340 nm

Black Panel Temperature: e.g., 63°C

Relative Humidity: e.g., 50%

The total radiant exposure should be sufficient to cause fading in the less lightfast Blue

Wool standards.
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Evaluation:

At predetermined intervals, or at the end of the test, remove the samples from the

exposure chamber.

Visually assess the color change of the exposed area of each sample compared to the

masked, unexposed area.

Compare the degree of fading of each pigment sample to the fading of the Blue Wool

standards. The lightfastness rating corresponds to the Blue Wool strip that exhibits a

similar degree of color change.

For a more quantitative assessment, use a spectrophotometer or colorimeter to measure

the CIE Lab* color values of the exposed and unexposed areas. Calculate the total color

difference (ΔE). A higher ΔE indicates greater color change.

The ASTM lightfastness category is then assigned based on the calculated color

difference after a specific total radiant exposure.

ISO 105-B02: Color Fastness to Artificial Light
This standard is primarily for textiles, but its methodology is widely adapted for pigments. It also

utilizes a xenon arc lamp and the Blue Wool Scale.

Experimental Workflow:
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Sample and Reference Preparation Xenon Arc Fading Lamp Test Assessment

Prepare Pigment Yellow 182 and alternative pigment samples as in ASTM D4303.

Mount samples on suitable cards.

Prepare Blue Wool reference standards (1-8) for exposure.

Place samples and Blue Wool references in the test apparatus.

Partially cover both samples and references with an opaque mask.

Operate the xenon lamp under specified conditions (e.g., irradiance, temperature, humidity).

Periodically inspect the fading of the samples and references.

Assess the change in color using the Grey Scale for Assessing Change in Colour.

Compare the contrast between the exposed and unexposed parts of the sample to the Grey Scale.

The lightfastness rating is the number of the Blue Wool reference that shows a similar color change (contrast) to the sample.

cluster_prep_iso

cluster_exposure_iso

cluster_eval_iso

Click to download full resolution via product page

ISO 105-B02 Experimental Workflow

Detailed Methodology:

Sample Preparation:

Prepare the pigment samples in a manner relevant to their intended application. For a

general assessment, the method described for ASTM D4303 is suitable.

Mount the samples on cards, ensuring a flat, uniform surface.

Exposure:

Place the mounted samples and a set of Blue Wool references (1-8) in the xenon arc

fading lamp apparatus.
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Cover a portion of both the test specimens and the Blue Wool references with an opaque

mask.

The exposure conditions are specified in ISO 105-B02 and are similar to those in the

ASTM standard.

Evaluation:

The assessment of color change is made by comparing the contrast between the exposed

and unexposed parts of the specimen with the contrasts on a standardized Grey Scale for

Assessing Change in Colour. This scale ranges from 5 (no change) to 1 (severe change).

The lightfastness rating of the pigment is the number of the Blue Wool reference that

shows a color change that most closely matches the color change of the test specimen.

Conclusion and Recommendations
While specific, publicly available quantitative lightfastness data for Pigment Yellow 182 is

limited, the consistent qualitative descriptions of "good lightfastness" from manufacturers

suggest it is a viable candidate for applications where color stability is important.[1][2] For

critical applications, particularly in the pharmaceutical and drug development fields, it is

imperative to conduct rigorous in-house validation following the standardized protocols outlined

in this guide.

By performing direct comparative studies of Pigment Yellow 182 against other yellow

pigments with well-documented lightfastness ratings, researchers can generate the necessary

data to confidently select the most appropriate material for their needs. The experimental

workflows and methodologies provided herein offer a robust framework for such a validation

process. It is recommended to use both visual assessment against the Blue Wool Scale and

quantitative colorimetric measurements to obtain a comprehensive understanding of the

pigment's performance.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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